Cas no 1260024-49-4 (B-(2-chloro-3-ethyl-4-pyridinyl)boronic acid)
1260024-49-4 structure
Product Name:B-(2-chloro-3-ethyl-4-pyridinyl)boronic acid
CAS No:1260024-49-4
MF:C7H9BClNO2
MW:185.415860891342
CID:2115615
Update Time:2023-11-19
B-(2-chloro-3-ethyl-4-pyridinyl)boronic acid Chemical and Physical Properties
Names and Identifiers
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- B-(2-chloro-3-ethyl-4-pyridinyl)Boronic acid
- (2-chloro-3-ethylpyridin-4-yl)boronic acid
- JLFMGXQMHKYPPR-UHFFFAOYSA-N
- (2-chloro-3-ethyl-4-pyridinyl)boronic acid
- CID 86664499
- Boronic acid, B-(2-chloro-3-ethyl-4-pyridinyl)-
- B-(2-chloro-3-ethyl-4-pyridinyl)boronic acid
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- Inchi: 1S/C7H9BClNO2/c1-2-5-6(8(11)12)3-4-10-7(5)9/h3-4,11-12H,2H2,1H3
- InChI Key: JLFMGXQMHKYPPR-UHFFFAOYSA-N
- SMILES: ClC1C(=C(B(O)O)C=CN=1)CC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 147
- Topological Polar Surface Area: 53.4
Experimental Properties
- Density: 1.29±0.1 g/cm3(Predicted)
- Boiling Point: 375.4±52.0 °C(Predicted)
- pka: 6.65±0.58(Predicted)
B-(2-chloro-3-ethyl-4-pyridinyl)boronic acid Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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